Cas no 1245772-58-0 (1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine)

• Product Name: 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine
• CAS No: 1245772-58-0
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• MDL: MFCD15976919
• CID: 5177487
• PubChem ID: 50896833
• Update Time: 2025-10-16

1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methylamine
• (1-(2,2-Difluoroethyl)-1H-pyrazol-3-yl)methanamine
• 1-[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methanamine
• [1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methanamine
• STL414918
• 1H-Pyrazole-3-methanamine, 1-(2,2-difluoroethyl)-
• 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine

• MDL： MFCD15976919
• Inchi： 1S/C6H9F2N3/c7-6(8)4-11-2-1-5(3-9)10-11/h1-2,6H,3-4,9H2
• InChI Key： YQFHBILBJMFIGM-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8

Additional information on 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine

1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine: A Comprehensive Overview

1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine (CAS No. 1245772-58-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine is notable for its incorporation of a difluoroethyl group and a pyrazole ring. The difluoroethyl moiety imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The pyrazole ring, a common scaffold in medicinal chemistry, is known for its versatility in forming hydrogen bonds and π-π interactions with biological targets.

Synthesis of 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine typically involves a multi-step process. One common approach is the reaction of 3-bromopyrazole with 2,2-difluoroethylamine in the presence of a suitable base and catalyst. This reaction sequence allows for the efficient formation of the desired product with high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, making it more accessible for large-scale production.

In terms of biological activity, 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine has been studied for its potential as a modulator of various biological pathways. Research has shown that this compound exhibits significant activity against certain enzymes and receptors involved in inflammatory processes and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and inflammation.

Beyond its anti-inflammatory properties, 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine has also shown promise as a neuroprotective agent. Preclinical studies have indicated that it can reduce oxidative stress and protect neuronal cells from damage induced by various toxic agents. These findings suggest that this compound may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine is another important aspect to consider. Studies have shown that it exhibits good oral bioavailability and favorable distribution properties. Its ability to cross the blood-brain barrier is particularly noteworthy, as this characteristic is crucial for compounds targeting central nervous system disorders.

In recent years, several research groups have focused on optimizing the structure of 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine to enhance its therapeutic efficacy and reduce potential side effects. Through systematic structure-activity relationship (SAR) studies, researchers have identified key structural modifications that can improve the compound's potency and selectivity. For example, substituting different functional groups on the pyrazole ring or varying the length of the alkyl chain can significantly impact its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-(2,2-difluoroethyl)-1H-pyrazol-3-ylmethanamine (CAS No. 1245772-58-0) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for improving patient outcomes in multiple therapeutic areas.